molecular formula C20H38O4 B8481725 8-Acetyl-12-hydroxy-8-methylheptadecanoic acid CAS No. 57987-68-5

8-Acetyl-12-hydroxy-8-methylheptadecanoic acid

Cat. No. B8481725
CAS RN: 57987-68-5
M. Wt: 342.5 g/mol
InChI Key: AKAOIFGIHFHUEP-UHFFFAOYSA-N
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Patent
US04059602

Procedure details

By following the hydrolytic procedure described in Example 1, Step D, but substituting an equimolar amount of ethyl 8-acetyl-8-methyl-12-acetoxyheptadecanoate for the ethyl 8-acetyl-12-acetoxyheptadecanoate of the example, there is obtained 8-acetyl-8-methyl-12-hydroxyheptadecanoic acid as a colorless viscous oil.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Identifiers

REACTION_CXSMILES
[C:1]([C:4]([CH3:29])([CH2:16][CH2:17][CH2:18][CH:19]([O:25]C(=O)C)[CH2:20][CH2:21][CH2:22][CH2:23][CH3:24])[CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][C:11]([O:13]CC)=[O:12])(=[O:3])[CH3:2].C(C(CCCC(OC(=O)C)CCCCC)CCCCCCC(OCC)=O)(=O)C>>[C:1]([C:4]([CH3:29])([CH2:16][CH2:17][CH2:18][CH:19]([OH:25])[CH2:20][CH2:21][CH2:22][CH2:23][CH3:24])[CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][C:11]([OH:13])=[O:12])(=[O:3])[CH3:2]

Inputs

Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)C(CCCCCCC(=O)OCC)(CCCC(CCCCC)OC(C)=O)C
Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)C(CCCCCCC(=O)OCC)CCCC(CCCCC)OC(C)=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
Type
product
Smiles
C(C)(=O)C(CCCCCCC(=O)O)(CCCC(CCCCC)O)C

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.